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Introduction

Deoxycholic acid (DCA) is a secondary bile acid, formed as a metabolic byproduct by

intestinal bacteria from primary bile acids secreted by the liver.[1][2][3] In the context of life

sciences and drug development, it is widely recognized for its utility as a potent biological

detergent. Its amphiphilic molecular structure, possessing both hydrophobic and hydrophilic

regions, allows it to interact with and disrupt the lipid bilayers of cell membranes.[4] This

property makes DCA an effective agent for cell lysis and the solubilization of cellular and

membrane-associated proteins.[1][3][4] Classified as an anionic ionic detergent, DCA is a key

component in many standard laboratory procedures, valued for its ability to break protein-lipid

and protein-protein interactions.[5][6]

Physicochemical Properties of Deoxycholic Acid
The efficacy and application of DCA as a detergent are dictated by its distinct physicochemical

properties. These characteristics, including its Critical Micelle Concentration (CMC) and

molecular weight, are crucial for designing effective experimental protocols. The quantitative

data below has been compiled for easy reference.
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Property Value References

Chemical Formula C₂₄H₄₀O₄ [1][7][8]

Molecular Weight 392.57 g/mol [1][5][8][9]

Appearance
White to off-white crystalline

powder
[1][8]

Classification Anionic, ionic detergent [5][6]

Critical Micelle Conc. (CMC) 2–6 mM [1][4][5][10]

Aggregation Number 3–12 [10][11]

Average Micellar Weight 1,200–5,000 Da [10]

pKa ~6.58 [1][9]

Melting Point 171–176 °C [1][7][8][12]

Solubility

Soluble in ethanol, methanol,

and alkali hydroxide solutions;

slightly soluble in water.

[1][7][8][9]

Core Applications in Research
Deoxycholic acid's detergent properties are leveraged in several critical applications within

the research laboratory, from protein extraction to cell signaling studies.

Membrane Protein Solubilization
The primary challenge in studying membrane proteins is their extraction from the native lipid

bilayer in a stable, active form.[13][14] DCA effectively solubilizes these proteins by inserting its

molecules into the lipid membrane, which disrupts the bilayer integrity.[4][15] At concentrations

above its CMC, DCA forms mixed micelles containing the target protein, lipids, and detergent

molecules, effectively transferring the protein into an aqueous-compatible state.[4][13] While

considered a mild detergent, it can be denaturing to certain sensitive proteins, such as kinases.

[1][5][16]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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